Cas no 1780417-22-2 (3-(difluoromethyl)-4,4-difluorobutanoic acid)

• Product Name: 3-(difluoromethyl)-4,4-difluorobutanoic acid
• CAS No: 1780417-22-2
• MF: C₅H₆F₄O₂
• MW: 174.093555927277
• CID: 6006043
• PubChem ID: 84654798
• Update Time: 2025-05-20

3-(difluoromethyl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-4,4-difluorobutanoic acid
• 1780417-22-2
• EN300-1931570

• Inchi： 1S/C5H6F4O2/c6-4(7)2(5(8)9)1-3(10)11/h2,4-5H,1H2,(H,10,11)
• InChI Key： LUMTUJHUZWKAIK-UHFFFAOYSA-N
• SMILES： FC(C(C(F)F)CC(=O)O)F

Computed Properties

• Exact Mass: 174.03039208g/mol
• Monoisotopic Mass: 174.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(difluoromethyl)-4,4-difluorobutanoic acid

Comprehensive Overview of 3-(Difluoromethyl)-4,4-difluorobutanoic Acid (CAS No. 1780417-22-2): Properties, Applications, and Industry Insights

3-(Difluoromethyl)-4,4-difluorobutanoic acid (CAS No. 1780417-22-2) is a fluorinated carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of multiple fluorine atoms in its molecular framework enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. This article delves into the chemical properties, synthetic applications, and emerging trends surrounding this compound, addressing common queries such as "What are the uses of 3-(difluoromethyl)-4,4-difluorobutanoic acid?" and "How does fluorination impact drug discovery?".

The compound's molecular formula, C₅H₆F₄O₂, reflects its highly fluorinated nature, which contributes to its enhanced bioavailability and resistance to enzymatic degradation. Researchers have explored its role as a building block in the development of protease inhibitors and antifungal agents, aligning with the growing demand for fluorine-containing pharmaceuticals. A frequently searched question—"Why are fluorinated compounds important in medicine?"—finds relevance here, as the difluoromethyl and difluorobutanoic moieties in this compound exhibit improved binding affinity to target proteins.

From an industrial perspective, 3-(difluoromethyl)-4,4-difluorobutanoic acid is synthesized via multi-step organic reactions, including nucleophilic fluorination and oxidation processes. Its purification methods, such as recrystallization or chromatography, are critical to achieving high purity grades (>98%) required for research applications. Recent advancements in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact—a topic frequently queried as "Sustainable synthesis of fluorinated compounds."

In agrochemicals, this compound's derivatives are investigated for their potential as herbicides and plant growth regulators, leveraging fluorine's ability to modulate biological activity. Searches like "Fluorinated agrochemicals and crop yield" highlight the intersection of this compound with precision agriculture trends. Additionally, its thermal stability and solubility profile make it suitable for formulation studies, addressing another common question: "How to improve the delivery of fluorinated active ingredients?"

Analytical characterization of CAS No. 1780417-22-2 involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are essential for verifying its structural integrity. The compound's spectral data (e.g., ¹⁹F NMR chemical shifts) are often referenced in patent literature, underscoring its industrial relevance. Queries like "How to identify fluorinated compounds analytically?" resonate with these methodological details.

Looking ahead, the demand for 3-(difluoromethyl)-4,4-difluorobutanoic acid is expected to rise alongside innovations in fluorine chemistry and drug design. Its compatibility with click chemistry and bioconjugation techniques further expands its utility in biopharmaceuticals. As sustainability becomes a priority, researchers are also exploring "biocatalytic fluorination" methods to produce such compounds—addressing the search trend "Eco-friendly fluorination techniques 2024."

In summary, 3-(difluoromethyl)-4,4-difluorobutanoic acid exemplifies the strategic value of fluorination in modern chemistry. Its applications span life sciences, materials research, and agricultural innovation, making it a compound of enduring interest. By addressing key search terms like "fluorinated carboxylic acid uses" and "CAS 1780417-22-2 suppliers," this overview bridges scientific depth with practical industry insights.